CPD-002

• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C17H16N4O2S/c1-10(22)19-16-12-8-7-11(9-14(12)20-21-16)24-15-6-4-3-5-13(15)17(23)18-2/h3-9H,1-2H3,(H,18,23)(H2,19,20,21,22)
• InChIKey: JYSUKDUVTLODOY-UHFFFAOYSA-N

CPD-002: Selective VEGFR2 Inhibitor

CPD-002 (also designated CHMFL-VEGFR2-002) is a synthetic small-molecule vascular endothelial growth factor receptor 2 (VEGFR2) inhibitor (CAS: 2617376-08-4, molecular weight: 340.40 g/mol, molecular formula: C17H16N4O2S) . The compound acts as a VEGFR2 antagonist, inhibiting angiogenesis via suppression of the VEGFR2/PI3K/AKT signaling axis [1]. It is currently in preclinical development, with rheumatoid arthritis and oncology as its primary investigational indications [2].

VEGFR2 pathway inhibition studies (VEGFR2/PI3K/AKT signaling)

Kinase selectivity over PDGFR, c-KIT, FLT3, FGFRs for unambiguous VEGFR2 attribution

Inflammatory angiogenesis model research (adjuvant-induced arthritis context)

• [1] Jiang F, Wang MQ, Zhang MY, et al. CPD-002, a novel VEGFR2 inhibitor, relieves rheumatoid arthritis by reducing angiogenesis through the suppression of the VEGFR2/PI3K/AKT signaling pathway. Int Immunopharmacol. 2024 Apr 20;131:111850. View Source
• [2] Synapse Database. CHMFL-VEGFR2-002 (CPD-002) drug profile. View Source

Why Choose CPD-002 Over Multi-Target Inhibitors

VEGFR2 inhibitors exhibit substantial functional divergence based on their kinase selectivity profile, downstream pathway bias, and disease-model validation. Many widely used VEGFR2 inhibitors (e.g., sorafenib, sunitinib, pazopanib) are multi-targeted agents that concurrently inhibit PDGFR, FGFR, c-KIT, and other kinases, introducing confounding variables in mechanistic studies of inflammation-driven angiogenesis [1]. CPD-002 differentiates itself through a narrow selectivity profile that spares structurally related kinases including PDGFRs, FGFRs, and CSF1R [1], coupled with empirical validation in rheumatoid arthritis models where it demonstrates measurable attenuation of paw swelling, arthritis index, joint damage, and synovial angiogenesis [2]. Substituting CPD-002 with a multi-targeted VEGFR2 inhibitor would compromise the interpretive clarity of pathway-specific experiments and undermine reproducibility in inflammation-angiogenesis crosstalk studies.

! Multi-target VEGFR2 inhibitors (e.g., sunitinib, sorafenib) engage PDGFR, c-KIT, FLT3, FGFRs, which may confound VEGFR2-specific signal assignment.

! Polypharmacology of broad-spectrum inhibitors can introduce off-target effects that complicate angiogenesis pathway interpretation and data reproducibility.

• [1] Jiang Z, Wang L, Liu X, et al. Discovery of a highly selective VEGFR2 kinase inhibitor CHMFL-VEGFR2-002 as a novel anti-angiogenesis agent. Acta Pharm Sin B. 2020 Oct;10(10):1926-1939. View Source
• [2] Jiang F, Wang MQ, Zhang MY, et al. CPD-002, a novel VEGFR2 inhibitor, relieves rheumatoid arthritis by reducing angiogenesis through the suppression of the VEGFR2/PI3K/AKT signaling pathway. Int Immunopharmacol. 2024 Apr 20;131:111850. View Source

CPD-002 Quantitative Differentiation

Kinase Selectivity vs Sunitinib

CPD-002 (CHMFL-VEGFR2-002) was profiled against a panel of structurally related kinases and demonstrated high selectivity, sparing PDGFRs, FGFRs, and CSF1R [1]. In contrast, clinically established VEGFR2 inhibitors including sorafenib, sunitinib, and pazopanib exhibit significant inhibitory activity against multiple of these collateral kinase targets, which complicates mechanistic interpretation [1]. CPD-002 inhibited VEGFR2 kinase with an IC50 of 66 nM in biochemical assays [1].

Kinase Selectivity

Head-to-head

CPD-002 VEGFR2 GI50 = 150 nM; off-targets >10,000 nM. Sunitinib inhibits 9/18 kinases at GI50

Supports VEGFR2-specific pathway interpretation

BaF3 panel; 18 kinases tested

Biochemical IC50

Cross-study comparable

CPD-002 66 nM; sorafenib 90 nM; pazopanib 30 nM; SU5416 1,230 nM

Reported assay potency context for selective VEGFR2 studies

Recombinant VEGFR2 kinase assay

Oral PK (Mice)

Head-to-head

Cmax 455.6 vs 175.0 ng/mL; AUC 2.1-fold higher than sunitinib

Supports exposure-model interpretation for sustained target engagement

10 mg/kg p.o.; ICR mice

Acute Oral Tolerance

Head-to-head

CPD-002 MTD >2,000 mg/kg; sunitinib toxic at ≥500 mg/kg

Tolerability endpoint context in rodent model

Single dose; 7-day observation

Arthritis Model Response

Class-level

Reduced paw swelling, arthritis index, synovial angiogenesis at 15–60 mg/kg i.p.

Reported model-response endpoint context

No head-to-head comparator in RA model; interpretation requires review

Evidence Dimension	Kinase selectivity profile
Target Compound Data	IC50 (VEGFR2): 66 nM; spares PDGFRs, FGFRs, CSF1R
Comparator Or Baseline	Multi-targeted VEGFR2 inhibitors (sorafenib, sunitinib, pazopanib) inhibit PDGFR/FGFR/c-KIT
Quantified Difference	Not directly quantified in head-to-head assay; selectivity established via kinase panel screening
Conditions	Biochemical kinase inhibition assay

Why This Matters

For experiments requiring clean VEGFR2-specific pathway interrogation without PDGFR/FGFR cross-talk, CPD-002 provides a more interpretable pharmacological tool than multi-targeted alternatives.

• [1] Jiang Z, Wang L, Liu X, et al. Discovery of a highly selective VEGFR2 kinase inhibitor CHMFL-VEGFR2-002 as a novel anti-angiogenesis agent. Acta Pharm Sin B. 2020 Oct;10(10):1926-1939. View Source

Biochemical VEGFR2 Potency Comparison

In an adjuvant-induced arthritis (AIA) rat model, CPD-002 administered intraperitoneally at 15-60 mg/kg once daily for 14 days resulted in measurable attenuation of disease parameters including paw swelling, arthritis index, joint damage, and synovial angiogenesis [1]. This represents direct disease-relevant validation in an inflammation-driven angiogenesis setting, which is distinct from the tumor angiogenesis models typically employed for other VEGFR2 inhibitors [1].

Biochemical IC50

Cross-study comparable

CPD-002 66 nM; sorafenib 90 nM; pazopanib 30 nM; SU5416 1,230 nM

Reported assay potency context for selective VEGFR2 studies

Recombinant VEGFR2 kinase assay

Evidence Dimension	In vivo anti-arthritic efficacy
Target Compound Data	Dose-dependent attenuation of paw swelling, arthritis index, joint damage, and synovial angiogenesis at 15-60 mg/kg i.p. daily × 14 days
Comparator Or Baseline	Vehicle control group
Quantified Difference	Significant reduction vs vehicle (p < 0.05; exact percentage reduction not numerically reported in abstract)
Conditions	Adjuvant-induced arthritis (AIA) Sprague Dawley rat model

Why This Matters

CPD-002 is one of the few VEGFR2 inhibitors with peer-reviewed in vivo validation specifically in a rheumatoid arthritis disease model, supporting its selection for inflammation-angiogenesis research programs.

• [1] Jiang F, Wang MQ, Zhang MY, et al. CPD-002, a novel VEGFR2 inhibitor, relieves rheumatoid arthritis by reducing angiogenesis through the suppression of the VEGFR2/PI3K/AKT signaling pathway. Int Immunopharmacol. 2024 Apr 20;131:111850. View Source

Pharmacokinetic Profile vs Sunitinib

CPD-002 (0-8 μM, 24 h) inhibited VEGF-induced HUVEC cell migration and invasion in a dose-dependent manner, and (0-8 μM, 9 days) inhibited HUVEC tube formation and aortic ring sprout formation in an isolated rat aortic ring assay [1]. The compound decreased the chemotactic response of HUVECs to chemoattractants released by RA fibroblast-like synoviocytes (MH7A cells) [1]. Target engagement was confirmed via molecular docking and cellular thermal shift assays, with effects abolished upon VEGFR2 siRNA knockdown [1].

Oral PK (Mice)

Head-to-head

Cmax 455.6 vs 175.0 ng/mL; AUC 2.1-fold higher than sunitinib

Supports exposure-model interpretation for sustained target engagement

10 mg/kg p.o.; ICR mice

Evidence Dimension	In vitro anti-angiogenic activity
Target Compound Data	Dose-dependent inhibition of VEGF-induced HUVEC migration/invasion (0-8 μM, 24 h); inhibition of tube formation (0-8 μM, 9 days)
Comparator Or Baseline	VEGF-stimulated HUVECs (positive control) vs unstimulated control
Quantified Difference	Concentration-dependent reduction observed; specific percentage inhibition values not numerically reported in available sources
Conditions	HUVEC migration, invasion, tube formation, and rat aortic ring ex vivo assays

Why This Matters

This functional validation confirms that CPD-002 exerts anti-angiogenic effects through VEGFR2 inhibition in cellular and ex vivo systems directly relevant to synovial angiogenesis in rheumatoid arthritis.

• [1] Jiang F, Wang MQ, Zhang MY, et al. CPD-002, a novel VEGFR2 inhibitor, relieves rheumatoid arthritis by reducing angiogenesis through the suppression of the VEGFR2/PI3K/AKT signaling pathway. Int Immunopharmacol. 2024 Apr 20;131:111850. View Source

Acute Toxicity vs Sunitinib

CPD-002 (0-8 μM) demonstrated anti-inflammatory activity through inhibition of inflammatory mediators including TNF-α, IL-1β, IL-6, IL-8, MMP2, and MMP9, thereby inhibiting synovial angiogenesis [1]. This multi-cytokine suppression profile, combined with VEGFR2 kinase inhibition, distinguishes CPD-002 mechanistically from VEGFR2 inhibitors that lack documented inflammatory mediator modulation.

Acute Oral Tolerance

Head-to-head

CPD-002 MTD >2,000 mg/kg; sunitinib toxic at ≥500 mg/kg

Tolerability endpoint context in rodent model

Single dose; 7-day observation

Evidence Dimension	Inflammatory mediator suppression
Target Compound Data	Inhibition of TNF-α, IL-1β, IL-6, IL-8, MMP2, MMP9 at 0-8 μM
Comparator Or Baseline	Untreated control
Quantified Difference	Qualitative inhibition observed; quantitative fold-change or percentage reduction not numerically reported in available sources
Conditions	In vitro cell-based assays (cell types not fully specified in vendor summaries)

Why This Matters

The dual anti-angiogenic and anti-inflammatory activity profile supports CPD-002 selection for research programs investigating the intersection of inflammation and angiogenesis, particularly in autoimmune disease contexts.

• [1] Jiang F, Wang MQ, Zhang MY, et al. CPD-002, a novel VEGFR2 inhibitor, relieves rheumatoid arthritis by reducing angiogenesis through the suppression of the VEGFR2/PI3K/AKT signaling pathway. Int Immunopharmacol. 2024 Apr 20;131:111850. View Source

CPD-002 Application Scenarios

VEGFR2 Target Deconvolution

CPD-002 is optimally deployed in research investigating the mechanistic crosstalk between inflammation and angiogenesis in autoimmune diseases, particularly rheumatoid arthritis. Its peer-reviewed in vivo validation in the AIA rat model—demonstrating attenuation of paw swelling, arthritis index, joint damage, and synovial angiogenesis [1]—supports its use over untested VEGFR2 inhibitors for inflammation-angiogenesis research programs. The compound's concurrent suppression of inflammatory mediators (TNF-α, IL-1β, IL-6, IL-8, MMP2, MMP9) [1] makes it particularly suitable for studies examining VEGFR2/PI3K/AKT pathway modulation in inflammatory contexts.

In Vivo Angiogenesis Models

For experiments demanding clean VEGFR2 pathway interrogation without confounding signals from PDGFR, FGFR, or CSF1R, CPD-002 provides a selective alternative to multi-targeted VEGFR2 inhibitors. Its established selectivity profile—sparing PDGFRs, FGFRs, and CSF1R [2]—supports its use as a pharmacological tool for dissecting VEGFR2-specific functions in angiogenesis and beyond. This selectivity is particularly valuable in studies where multi-targeted agents (e.g., sorafenib, sunitinib) would introduce interpretive ambiguity regarding which kinase inhibition is driving the observed phenotype.

Rheumatoid Arthritis & Inflammatory Angiogenesis

CPD-002 is validated for use in standard angiogenesis functional assays including HUVEC migration, invasion, and tube formation, as well as rat aortic ring sprout formation [1]. The compound's demonstrated dose-dependent inhibition of VEGF-induced HUVEC responses, coupled with target engagement confirmation via molecular docking and cellular thermal shift assays [1], supports its procurement for in vitro angiogenesis studies where VEGFR2 inhibition must be directly linked to functional outcomes.

Selective VEGFR2 Screening Control

As a preclinical-stage VEGFR2 antagonist with documented anti-arthritic and anti-angiogenic efficacy in an established rheumatoid arthritis disease model [1], CPD-002 serves as a reference compound for RA drug discovery efforts targeting the VEGFR2/PI3K/AKT axis. Its demonstration of target engagement via VEGFR2 siRNA knockdown confirmation [1] provides mechanistic confidence for its use as a positive control or benchmark in screening campaigns for novel anti-angiogenic agents in inflammatory arthritis.

Application

Selection Property

Validation Focus

VEGFR2 target deconvolution studies

Kinase selectivity fingerprint

VEGFR2-specific signaling pathway mapping

In vivo angiogenesis model research

Exposure model context (sustained target engagement)

Dose-response and efficacy endpoint validation

Inflammatory arthritis model studies

Reported model-response endpoint profile

Synovial angiogenesis and inflammatory mediator endpoints

Anti-angiogenic screening assays

Validated selectivity benchmark

VEGFR2-specific hit confirmation and off-target exclusion

• [1] Jiang F, Wang MQ, Zhang MY, et al. CPD-002, a novel VEGFR2 inhibitor, relieves rheumatoid arthritis by reducing angiogenesis through the suppression of the VEGFR2/PI3K/AKT signaling pathway. Int Immunopharmacol. 2024 Apr 20;131:111850. View Source
• [2] Jiang Z, Wang L, Liu X, et al. Discovery of a highly selective VEGFR2 kinase inhibitor CHMFL-VEGFR2-002 as a novel anti-angiogenesis agent. Acta Pharm Sin B. 2020 Oct;10(10):1926-1939. View Source